Cas no 99068-71-0 (1-Propanol, 3-[[(4-nitrophenyl)methylene]amino]-)
99068-71-0 structure
Product Name:1-Propanol, 3-[[(4-nitrophenyl)methylene]amino]-
CAS No:99068-71-0
MF:C10H12N2O3
MW:208.213882446289
CID:750379
Update Time:2023-08-03
1-Propanol, 3-[[(4-nitrophenyl)methylene]amino]- Chemical and Physical Properties
Names and Identifiers
-
- 1-Propanol, 3-[[(4-nitrophenyl)methylene]amino]-
- 3-[(4-nitrophenyl)methylideneamino]propan-1-ol
- CBDivE_002734
-
- Inchi: 1S/C10H12N2O3/c13-7-1-6-11-8-9-2-4-10(5-3-9)12(14)15/h2-5,8,13H,1,6-7H2/b11-8+
- InChI Key: HVHFNFFDUABBSO-DHZHZOJOSA-N
- SMILES: OCCC/N=C/C1C=CC(=CC=1)[N+](=O)[O-]
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 217
- XLogP3: 1.5
- Topological Polar Surface Area: 78.4
1-Propanol, 3-[[(4-nitrophenyl)methylene]amino]- Related Literature
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Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
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Ruili Liu,Mengping Gao,Jing Zhang,Zhilian Li,Jinyang Chen,Ping Liu,Dongqing Wu RSC Adv., 2015,5, 24205-24209
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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